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Cat. No.: B3343075 Get Quote

Dimethylarsinous Anhydride: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylarsinous anhydride, also known as cacodyl oxide, is an organoarsenic compound

with the chemical formula [(CH₃)₂As]₂O.[1][2][3][4][5] Historically significant as one of the

earliest organometallic compounds synthesized, it is a key component of "Cadet's fuming

liquid."[1][4] This document provides a comprehensive overview of the chemical properties,

synthesis, and safety considerations for dimethylarsinous anhydride, tailored for a technical

audience in research and development.

Chemical and Physical Properties
Dimethylarsinous anhydride is a colorless to yellowish, oily liquid characterized by a potent,

garlic-like odor.[6] It is a toxic compound that requires careful handling in a laboratory setting.

[1][4]

Physical Properties
A summary of the key physical properties of dimethylarsinous anhydride is presented in the

table below.
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Property Value Reference

Molecular Formula C₄H₁₂As₂O [1][3][5][7]

Molecular Weight 225.98 g/mol [3][5][7]

Melting Point -25 °C [7]

Boiling Point 150 °C at 760 mmHg [7]

Density 1.482 g/cm³ [7]

Flash Point 45.9 °C [7]

Appearance
Colorless to yellowish oily

liquid
[6]

Odor Strong, garlicky [6]

Chemical Reactivity
Dimethylarsinous anhydride exhibits reactivity characteristic of both organoarsenic compounds

and anhydrides. Its key reactions include:

Oxidation: It can be oxidized to form the more stable cacodylic acid ((CH₃)₂AsO₂H).[6]

Hydrolysis: In the presence of water, it hydrolyzes to produce cacodyl and other byproducts.

[5]

Reduction: Reduction of dimethylarsinous anhydride yields dimethylarsine.[5]

Ligand Chemistry: The arsenic atoms in dimethylarsinous anhydride possess lone pairs of

electrons, allowing the molecule to act as a ligand in coordination complexes with transition

metals.[8]

The reactivity of the anhydride linkage is a key feature of its chemistry, making it susceptible to

nucleophilic attack.

Experimental Protocols
Synthesis of Dimethylarsinous Anhydride
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The classical synthesis of dimethylarsinous anhydride involves the reaction of potassium

acetate with arsenic trioxide.[1][4][9]

Reaction:

4 CH₃COOK + As₂O₃ → [(CH₃)₂As]₂O + 2 K₂CO₃ + 2 CO₂

Experimental Procedure (General Description):

A mixture of potassium acetate and arsenic trioxide is heated in a distillation apparatus.

The product, a mixture known as Cadet's fuming liquid containing cacodyl and cacodyl
oxide, is distilled.[1][4]

Further purification can be achieved through fractional distillation under an inert atmosphere.

[8]

A detailed, modern experimental protocol with precise quantities, reaction conditions, and

purification methods is not readily available in recent literature. Researchers should consult

historical sources, such as the work of Bunsen, and adapt the procedure with modern safety

standards.

Spectroscopic Properties
While specific, detailed spectra for dimethylarsinous anhydride are not widely published, the

expected spectroscopic characteristics can be inferred from the general properties of

anhydrides and organoarsenic compounds.

Infrared (IR) Spectroscopy
Anhydrides are known to exhibit two characteristic carbonyl (C=O) stretching bands in their IR

spectra due to symmetric and asymmetric stretching modes. However, dimethylarsinous

anhydride does not contain carbonyl groups. Its IR spectrum would be dominated by

absorptions corresponding to:

As-C bonds: Stretching and bending vibrations.

C-H bonds: Stretching and bending vibrations of the methyl groups.
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As-O-As bond: A characteristic stretching vibration.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: A single sharp peak would be expected for the chemically equivalent protons of the

four methyl groups. The chemical shift would be influenced by the electronegativity of the

arsenic atom.

¹³C NMR: A single resonance would be expected for the four equivalent methyl carbons.

Mass Spectrometry
The mass spectrum would be expected to show the molecular ion peak (M⁺) at m/z 225.98.

Fragmentation patterns would likely involve the loss of methyl groups and cleavage of the As-

O-As bond. A study on dimethylthioarsinic anhydride, a related compound, showed a

characteristic molecular ion upon dissolution in water and analysis by LC-ESI-MS.[10]

Visualizations
General Reaction Pathway of Anhydrides
The following diagram illustrates the general mechanism of nucleophilic acyl substitution for an

anhydride, which is analogous to the reactivity of the As-O-As bond in dimethylarsinous

anhydride towards certain nucleophiles.
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Nucleophilic Attack

R-(C=O)-O-(C=O)-R'

R-C(O⁻)(O(C=O)R')-Nu⁺H

 + Nucleophile

Nu-H

R-(C=O)-Nu
 

R'-COO⁻ + H⁺

 

Click to download full resolution via product page

Caption: General mechanism of nucleophilic acyl substitution on an anhydride.

Experimental Workflow for Synthesis
The following diagram outlines a general workflow for the synthesis and purification of

dimethylarsinous anhydride.
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Reactants:
Potassium Acetate

Arsenic Trioxide

Heat Mixture

Distill Product Mixture
(Cadet's Fuming Liquid)

Fractional Distillation
(under inert atmosphere)

Purified Dimethylarsinous
Anhydride
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Caption: Simplified workflow for the synthesis of dimethylarsinous anhydride.

Safety and Handling
Dimethylarsinous anhydride is a highly toxic organoarsenic compound and must be handled

with extreme caution. While a specific Safety Data Sheet (SDS) is not readily available, the

following precautions for handling arsenic compounds should be strictly followed.[11][12][13]

[14]

Personal Protective Equipment (PPE)
Respiratory Protection: A full-face respirator with appropriate cartridges should be used,

especially when there is a risk of aerosol or vapor generation.[11] All manipulations should

be conducted in a certified chemical fume hood.[12][14]
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Skin Protection: Chemical-resistant gloves (e.g., nitrile), a lab coat, and impervious boots

should be worn.[11][12]

Eye Protection: Chemical safety goggles and a face shield are mandatory.[11]

Handling Procedures
Work in a well-ventilated area, specifically a designated fume hood for handling highly toxic

substances.[12][14]

Avoid all contact with skin, eyes, and clothing.[12][14]

Do not eat, drink, or smoke in the laboratory.[11][12]

Wash hands thoroughly after handling.[12][14]

All equipment used should be decontaminated after use.[12]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[12]

The storage area should be secure and accessible only to authorized personnel.

Store away from incompatible materials such as oxidizing agents and strong acids.

Spill and Waste Disposal
In case of a spill, evacuate the area and follow established emergency procedures for

hazardous materials.

All waste materials, including contaminated PPE and cleaning materials, must be disposed

of as hazardous waste in accordance with local, state, and federal regulations.[12]

Conclusion
Dimethylarsinous anhydride is a historically important and reactive organoarsenic compound.

This guide provides a consolidated resource on its chemical and physical properties, a general

overview of its synthesis, and critical safety and handling information. Due to its high toxicity, all
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work with this compound must be conducted with appropriate engineering controls and

personal protective equipment. Further research into its spectroscopic characterization and the

development of detailed, modern synthetic protocols would be beneficial to the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3343075#chemical-properties-of-dimethylarsinous-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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